Cas no 2136058-88-1 ((1S)-2-azido-1-(1-methyl-1H-1,2,3-triazol-4-yl)ethan-1-ol)

• Product Name: (1S)-2-azido-1-(1-methyl-1H-1,2,3-triazol-4-yl)ethan-1-ol
• CAS No: 2136058-88-1
• MF: C₅H₈N₆O
• MW: 168.15661907196
• CID: 6581096
• PubChem ID: 165499075
• Update Time: 2025-05-20

(1S)-2-azido-1-(1-methyl-1H-1,2,3-triazol-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2-azido-1-(1-methyl-1H-1,2,3-triazol-4-yl)ethan-1-ol
• EN300-1147486
• 2136058-88-1

• Inchi： 1S/C5H8N6O/c1-11-3-4(8-10-11)5(12)2-7-9-6/h3,5,12H,2H2,1H3/t5-/m0/s1
• InChI Key： NMMXBIXPHGYVHK-YFKPBYRVSA-N
• SMILES： O[C@@H](CN=[N+]=[N-])C1=CN(C)N=N1

Computed Properties

• Exact Mass: 168.07595890g/mol
• Monoisotopic Mass: 168.07595890g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 65.3Ų

Additional information on (1S)-2-azido-1-(1-methyl-1H-1,2,3-triazol-4-yl)ethan-1-ol

Chemical Profile of (1S)-2-azido-1-(1-methyl-1H-1,2,3-triazol-4-yl)ethan-1-ol (CAS No. 2136058-88-1)

(1S)-2-azido-1-(1-methyl-1H-1,2,3-triazol-4-yl)ethan-1-ol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine due to its unique structural and functional properties. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 2136058-88-1, belongs to a class of molecules that exhibit promising applications in drug development and synthetic chemistry. The intricate molecular framework of this compound, featuring a chiral center and azido functional groups, makes it a valuable candidate for further exploration in medicinal chemistry.

The structural composition of (1S)-2-azido-1-(1-methyl-1H-1,2,3-triazol-4-yl)ethan-1-ol incorporates several key functional groups that contribute to its reactivity and potential biological activity. The presence of an azido group (–N₃) at the second carbon position and a 1-methyl-substituted 1H-1,2,3-triazole ring at the first carbon position introduces unique chemical handles for further derivatization. These features make the compound a versatile intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

In recent years, there has been growing interest in the use of azido-containing compounds in pharmaceutical research due to their ability to participate in various chemical transformations, such as click chemistry reactions. The azido group can undergo cycloaddition reactions with alkenes or alkynes to form 1,4-disubstituted triazoles, a process that has been widely utilized in the synthesis of bioactive molecules. Additionally, the chiral center present in (1S)-2-azido-1-(1-methyl-1H-1,2,3-triazol-4-yl)ethan-1-ol allows for the exploration of enantioselective synthesis, which is crucial for developing enantiomerically pure drugs with enhanced pharmacological properties.

Current research in the field of medicinal chemistry has highlighted the importance of heterocyclic compounds in drug design. The 1-methyl-substituted 1H-1,2,3-triazole ring in this compound not only contributes to its structural complexity but also provides potential binding sites for biological targets. Studies have shown that triazole derivatives exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of such motifs into drug candidates has led to the discovery of several promising lead compounds that are currently undergoing further investigation.

The synthesis of (1S)-2-azido-1-(1-methyl-1H-1,2,3-triazol-4-y)ethan-l-l ol involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the preparation of a chiral alcohol intermediate followed by functionalization with an azido group. The introduction of the 1-methyl-substituted 1H-l ,2 ,3 -triazole ring is achieved through nucleophilic substitution or cycloaddition reactions. Advanced synthetic techniques such as transition-metal-catalyzed reactions have been employed to optimize these steps and improve overall efficiency.

The biological evaluation of this compound has revealed intriguing pharmacological profiles that warrant further investigation. Preliminary studies suggest that (lS)-2 -azido-l -(l -methyl-l H-l ,2 ,3 -triazol -4 -yl)ethan-l -ol exhibits moderate activity against certain bacterial strains due to its ability to disrupt bacterial cell wall synthesis. Additionally ,the compound demonstrates potential as a kinase inhibitor by interfering with key signaling pathways involved in cell proliferation and survival. These findings underscore the importance of exploring novel scaffolds like this one for developing next-generation therapeutics.

In conclusion ,(IS)-Z -azido-l -(l -methyl-l H-l ,2 ,3 -triazol -4 -yl)ethan-l -ol (CAS No .2136058-S8-SI ) represents a significant advancement in pharmaceutical chemistry with its unique structural features and promising biological activities .The combination of an azido group ,a chiral center ,and a l-methyl-substituted lH-l ,2 ,3 -triazole ring positions this compound as a valuable building block for drug discovery efforts .Ongoing research aimed at elucidating its mechanism(s)of action and optimizing its pharmacological properties holds great promise for future medical applications .As our understanding o f chemical biology continues to evolve ,compounds such as these will play an increasingly important role in addressing unmet medical needs worldwide .